Cas no 2299471-38-6 (4-(dimethylamino)methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-(dimethylamino)methylbenzene-1-sulfonyl fluoride
• CAS No: 2299471-38-6
• MF: C₉H₁₂FNO₂S
• MW: 217.260484695435
• CID: 6535751
• PubChem ID: 164683014
• Update Time: 2025-08-03

4-(dimethylamino)methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)methylbenzene-1-sulfonyl fluoride
• 2299471-38-6
• EN300-1583117
• 4-[(dimethylamino)methyl]benzene-1-sulfonyl fluoride

• Inchi： 1S/C9H12FNO2S/c1-11(2)7-8-3-5-9(6-4-8)14(10,12)13/h3-6H,7H2,1-2H3
• InChI Key： JXRYHIRGSYCESO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CN(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 217.05727796g/mol
• Monoisotopic Mass: 217.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(dimethylamino)methylbenzene-1-sulfonyl fluoride

Professional Introduction to 4-(dimethylamino)methylbenzene-1-sulfonyl fluoride (CAS No: 2299471-38-6)

4-(dimethylamino)methylbenzene-1-sulfonyl fluoride, with the chemical identifier CAS No: 2299471-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry, particularly in the modification of biomolecules and the development of novel therapeutic agents. The unique structural features of this molecule, including its aromatic ring system and the presence of both a dimethylamino group and a sulfonyl fluoride moiety, make it a versatile intermediate in organic synthesis.

The sulfonyl fluoride group is particularly noteworthy due to its reactivity in nucleophilic substitution reactions, which allows for the introduction of various functional groups into the molecule. This property has been exploited in the synthesis of peptidomimetics, where sulfonyl fluorides serve as protecting groups or coupling agents. Additionally, the dimethylamino substituent enhances the electron-donating capability of the aromatic ring, influencing its reactivity in electrophilic aromatic substitution reactions. This dual functionality makes 4-(dimethylamino)methylbenzene-1-sulfonyl fluoride a valuable building block for constructing more complex molecules.

In recent years, there has been a growing interest in the development of novel drugs targeting neurological disorders. The structural motif present in 4-(dimethylamino)methylbenzene-1-sulfonyl fluoride has shown promise in this area. For instance, derivatives of this compound have been investigated as potential ligands for serotonin receptors, which play a crucial role in mood regulation and are implicated in conditions such as depression and anxiety. Preliminary studies have demonstrated that modifications to the aromatic core and the sulfonyl fluoride group can significantly alter binding affinity and selectivity, providing insights into structure-activity relationships.

Moreover, the compound's utility extends to the field of medicinal chemistry beyond neurological applications. Its role as an intermediate in the synthesis of bioactive molecules has been explored in various therapeutic areas, including oncology and anti-inflammatory drug development. The ability to introduce diverse functional groups via nucleophilic substitution reactions allows chemists to tailor the properties of 4-(dimethylamino)methylbenzene-1-sulfonyl fluoride derivatives to meet specific biological targets. This flexibility has led to several innovative synthetic strategies being reported in recent literature.

One notable application involves the use of 4-(dimethylamino)methylbenzene-1-sulfonyl fluoride in the preparation of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their broad spectrum of biological activity. The sulfonyl fluoride group can be selectively converted into other functional groups under controlled conditions, enabling further derivatization. This has been particularly useful in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel lead molecules.

Recent advances in computational chemistry have also enhanced the understanding of how 4-(dimethylamino)methylbenzene-1-sulfonyl fluoride behaves in different chemical environments. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental efforts by predicting potential binding modes and optimizing molecular properties before costly synthesis and testing.

The synthesis of 4-(dimethylamino)methylbenzene-1-sulfonyl fluoride itself is a testament to modern synthetic methodologies. The process typically involves multi-step reactions starting from commercially available aromatic precursors. Key steps include selective fluorination followed by diazotization and subsequent reaction with dimethylaniline or its derivatives. Advances in catalytic systems have improved both yield and selectivity, making large-scale production more feasible.

In conclusion, 4-(dimethylamino)methylbenzene-1-sulfonyl fluoride (CAS No: 2299471-38-6) represents a significant tool in pharmaceutical research due to its structural versatility and reactivity. Its applications span multiple therapeutic areas, with ongoing research exploring new possibilities for its use as a scaffold or intermediate. As our understanding of biological systems grows, compounds like this will continue to play a critical role in drug discovery and development.